Cas no 1810070-15-5 (5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride)

• Product Name: 5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• CAS No: 1810070-15-5
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD28986156
• CID: 3042391
• PubChem ID: 91844803
• Update Time: 2025-06-22

5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• 5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine HCl
• (R)-5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
• AK172685
• AK172687
• AX8297067
• 1-Naphthalenamine, 5-bromo-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 1810070-15-5
• AKOS025395741
• SB44589
• 5-Bromo-1,2,3,4-tetrahydronaphthalen-1-aminehydrochloride
• AS-72167
• I10755
• EN300-7421800
• MFCD28986156
• CS-0101657
• 5-bromo-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
• 895-559-8

• MDL： MFCD28986156
• Inchi： 1S/C10H12BrN.ClH/c11-9-5-1-4-8-7(9)3-2-6-10(8)12;/h1,4-5,10H,2-3,6,12H2;1H
• InChI Key： OGJCTIOLCPDGAX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCC2N.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

5-Bromo-1,2,3,4-Tetrahydronaphthalen-1-Amine Hydrochloride: A Comprehensive Overview

5-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, also known by its CAS number 1810070-15-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of tetralin derivatives, which are known for their versatile applications in drug design and materials science. The presence of a bromine atom at the 5-position of the tetralin ring introduces unique electronic and structural properties, making it a valuable substrate for further functionalization and exploration.

The synthesis of 5-bromo-tetrahydronaphthalenamine hydrochloride typically involves multi-step processes that include bromination and subsequent amine formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. Researchers have also explored the use of microwave-assisted reactions to accelerate the synthesis process, which has shown promising results in terms of reaction time and product purity.

In terms of applications, this compound has garnered attention in the development of novel pharmaceutical agents. Its structural similarity to certain bioactive molecules suggests potential roles in drug discovery programs targeting various therapeutic areas. For instance, studies have indicated that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, making them candidates for further preclinical evaluation.

The pharmacokinetic profile of 5-bromo-tetrahydronaphthalenamine hydrochloride is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for assessing its suitability as a drug candidate. Recent in vitro studies have provided insights into its stability under physiological conditions and its potential for bioavailability optimization through structural modifications.

Beyond pharmacology, this compound has also found applications in materials science. Its aromatic structure and functional groups make it a suitable precursor for the synthesis of advanced materials such as conductive polymers or nanoparticles. For example, researchers have utilized it as a building block for creating self-assembled monolayers with tailored electronic properties.

In conclusion, 5-bromo-tetrahydronaphthalenamine hydrochloride (CAS No. 1810070-15-5) is a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new potential uses and improve synthetic methodologies, underscoring its importance as a valuable tool in modern chemistry.